ethyl 4-{[(4-fluorophenyl)(phenoxyacetyl)amino]methyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate

• IUPAC Name: ethyl 4-[(4-fluoro-N-(2-phenoxyacetyl)anilino)methyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C24H25FN2O4/c1-4-30-24(29)23-16(2)21(17(3)26-23)14-27(19-12-10-18(25)11-13-19)22(28)15-31-20-8-6-5-7-9-20/h5-13,26H,4,14-15H2,1-3H3
• InChI Key: YNNUBMMWWGPZQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(N1)C)CN(C2=CC=C(C=C2)F)C(=O)COC3=CC=CC=C3)C
• Molecular Formula: C24H25FN2O4
• Molecular Weight: 424.5 g/mol

Description

The compound “ethyl 4-{[(4-fluorophenyl)(phenoxyacetyl)amino]methyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate” is a complex organic molecule. It has a molecular formula of C24H25FN2O4. The molecule contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a pyrrole ring, a fluorophenyl group, a phenoxyacetyl group, and an ethyl carboxylate group. The exact 3D structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. Pyrrole compounds are known to have diverse biological activities, including antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more. The exact mechanism of action would depend on the specific biological target of the compound.

Future Directions

Pyrrole compounds are a rich source of biologically active compounds and are found in many natural products. Therefore, there is significant interest in developing new pyrrole compounds and studying their properties. This compound, with its complex structure and multiple functional groups, could be a promising candidate for further study. Future research could focus on determining its physical and chemical properties, studying its reactivity, and investigating its potential biological activity.